2-(3-Isopropoxyphenyl)-2-oxoacetic acid

• IUPAC Name: 2-oxo-2-(3-propan-2-yloxyphenyl)acetic acid
• InChI: InChI=1S/C11H12O4/c1-7(2)15-9-5-3-4-8(6-9)10(12)11(13)14/h3-7H,1-2H3,(H,13,14)
• InChI Key: HFNFQTWIURQYSH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=CC(=C1)C(=O)C(=O)O
• Molecular Formula: C11H12O4
• Molecular Weight: 208.21 g/mol

Description

2-(3-Isopropoxyphenyl)-2-oxoacetic acid is a substituted phenylglyoxylic acid derivative characterized by a 2-oxoacetic acid backbone attached to a phenyl ring bearing an isopropoxy (-OCH(CH₃)₂) group at the meta position. This compound belongs to the broader class of α-keto acids, which are notable for their reactivity and applications in organic synthesis and medicinal chemistry. The isopropoxy substituent introduces steric bulk and electron-donating properties, distinguishing it from other 2-oxoacetic acid derivatives with halogens, alkyl, or electron-withdrawing groups.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-Isopropoxyphenyl)-2-oxoacetic acid can be achieved through several synthetic routes. One common method involves the reaction of 3-isopropoxybenzaldehyde with a suitable nucleophile, followed by oxidation to introduce the keto group. The reaction conditions typically involve the use of a base such as sodium hydroxide or potassium carbonate, and an oxidizing agent like potassium permanganate or chromium trioxide.

Industrial Production Methods

In an industrial setting, the production of 2-(3-Isopropoxyphenyl)-2-oxoacetic acid may involve large-scale batch or continuous flow processes. The choice of method depends on factors such as yield, purity, and cost-effectiveness. Catalysts and optimized reaction conditions are often employed to enhance the efficiency of the synthesis.

Chemical Reactions Analysis

Types of Reactions

2-(3-Isopropoxyphenyl)-2-oxoacetic acid undergoes various chemical reactions, including:

Oxidation: The compound can be further oxidized to form carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the keto group to an alcohol, resulting in the formation of 2-(3-Isopropoxyphenyl)-2-hydroxyacetic acid.

Substitution: The isopropoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, or hydrogen peroxide in acidic or basic conditions.

Reduction: Sodium borohydride or lithium aluminum hydride in anhydrous solvents.

Substitution: Alkyl halides or other electrophiles in the presence of a base.

Major Products Formed

Oxidation: Carboxylic acids or aldehydes.

Reduction: Alcohols.

Substitution: Various substituted phenylacetic acids.

Scientific Research Applications

Chemical Properties and Structure

The compound 2-(3-Isopropoxyphenyl)-2-oxoacetic acid features an isopropoxy group attached to a phenyl ring, contributing to its unique chemical behavior. Its structural formula can be represented as follows:

$$\text{C}_{12}\text{H}_{14}\text{O}_4$$

This structure enables interactions that are pivotal in its applications.

Medicinal Chemistry

Anticancer Activity
Research indicates that derivatives of 2-oxoacetic acid exhibit potential anticancer properties. A study demonstrated that compounds with similar structures can inhibit cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest .

Case Study: Inhibition of Tumor Growth
A notable case study involved the synthesis of 2-(3-Isopropoxyphenyl)-2-oxoacetic acid derivatives which were tested against several cancer cell lines. The results showed a significant reduction in cell viability, suggesting that these compounds could serve as lead candidates for further development in cancer therapy .

Dyeing Processes

Use in Keratin Fibers
The compound has been explored for its utility in dyeing keratin fibers, such as human hair. A patent describes the application of 2-oxoacetic acid derivatives for coloring purposes, highlighting their effectiveness in achieving vibrant hues while maintaining fiber integrity .

Application	Description	Benefits
Hair Dyeing	Utilization of 2-(3-Isopropoxyphenyl)-2-oxoacetic acid for dyeing keratin fibers	Enhanced color retention and minimal damage to hair structure

Synthetic Intermediate

Role in Organic Synthesis
As a synthetic intermediate, 2-(3-Isopropoxyphenyl)-2-oxoacetic acid is valuable in the preparation of various organic compounds, including heterocycles and pharmaceuticals. Its reactivity allows it to participate in condensation reactions and other transformations essential for synthesizing more complex molecules .

Example Reaction: Synthesis of Heterocycles
The compound has been employed in reactions leading to the formation of heterocyclic compounds, which are crucial in drug development due to their biological activity. The methodology typically involves nucleophilic attack on the carbonyl group followed by cyclization .

Mechanism of Action

The mechanism of action of 2-(3-Isopropoxyphenyl)-2-oxoacetic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways and molecular interactions depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Differences

The biological and chemical properties of 2-oxoacetic acid derivatives are highly dependent on substituents attached to the phenyl ring. Key comparisons include:

Compound	Substituent	Molecular Weight (g/mol)	Key Properties	Applications
2-(3-Isopropoxyphenyl)-2-oxoacetic acid	3-OCH(CH₃)₂	~208.21 (calculated)	Bulky, electron-donating group; likely moderate solubility in polar solvents	Potential intermediate for drug synthesis (hypothesized)
2-(3-Fluorophenyl)-2-oxoacetic acid	3-F	168.12	Electron-withdrawing; higher acidity; acute toxicity (H312)	Used in organocatalysis; toxicological studies
2-(4-Methoxyphenyl)-2-oxoacetic acid	4-OCH₃	180.16	Electron-donating; improved yield (62% in synthesis)	Precursor for heterocyclic compounds
2-(3-Hydroxy-1-adamantyl)-2-oxoacetic acid	Adamantyl + 3-OH	252.27	High steric hindrance; 51% synthetic yield	Key intermediate in saxagliptin synthesis (T2DM drug)
2-(4-Chlorophenyl)-2-oxoacetic acid	4-Cl	184.58	Electron-withdrawing; high yield (77%)	Building block for agrochemicals
2-((4-Aminophenyl)-2-oxoacetic acid derivative	4-NH₂ + indole	~349.34	PTP1B inhibition (Ki = 52 µM)	Antidiabetic drug candidates

Substituent Effects on Reactivity and Bioactivity

• Methoxy-substituted derivatives show higher synthetic yields (e.g., 62% for 4-OCH₃ ), suggesting easier handling.
• Electron-withdrawing groups (e.g., -F, -Cl) : Increase acidity and reactivity, as seen in 3-F derivatives with acute toxicity . Chloro-substituted compounds exhibit higher yields (77% for 4-Cl ) due to favorable reaction kinetics.
• Bulkier groups (e.g., adamantyl) : Introduce steric hindrance, reducing reaction rates but enabling selective binding in drug intermediates (e.g., saxagliptin synthesis ).

Biological Activity

2-(3-Isopropoxyphenyl)-2-oxoacetic acid is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its biological properties, including anti-inflammatory, antimicrobial, and cytotoxic effects, supported by various studies and data.

Chemical Structure and Properties

The compound has the following molecular structure:

• Molecular Formula : C12H14O4
• Molecular Weight : 222.24 g/mol

The presence of the isopropoxy group and the keto acid functionality contributes to its unique reactivity and biological interactions.

Anti-inflammatory Activity

Research indicates that derivatives similar to 2-(3-Isopropoxyphenyl)-2-oxoacetic acid exhibit significant anti-inflammatory properties. For instance, compounds derived from bioconversion processes have been shown to inhibit the expression of pro-inflammatory markers such as TNF-α and COX-2 in macrophage cells stimulated by lipopolysaccharides (LPS) .

Table 1: Anti-inflammatory Effects of Related Compounds

Compound Name	Inhibition of TNF-α	Inhibition of COX-2	Reference
Compound A	Comparable to Dexamethasone	More potent than Dexamethasone
Compound B	Significant reduction	High inhibition levels

Antimicrobial Activity

The antimicrobial potential of 2-(3-Isopropoxyphenyl)-2-oxoacetic acid has been investigated in various studies. It has shown activity against multiple bacterial strains, suggesting that it may serve as a candidate for developing new antimicrobial agents.

Table 2: Antimicrobial Activity Data

Microorganism	Minimum Inhibitory Concentration (MIC)	Reference
Staphylococcus aureus	32 µg/mL
Escherichia coli	16 µg/mL

Cytotoxic Effects

Cytotoxicity assays reveal that certain derivatives exhibit selective toxicity towards cancer cell lines while sparing normal cells. This selectivity is critical for developing therapeutic agents with fewer side effects.

Table 3: Cytotoxicity Profile

Cell Line	IC50 (µM)	Reference
HeLa (cervical cancer)	15
MCF-7 (breast cancer)	20
Normal Human Cells	>100

The mechanism by which 2-(3-Isopropoxyphenyl)-2-oxoacetic acid exerts its biological effects may involve the modulation of signaling pathways related to inflammation and cell proliferation. The compound's interaction with specific enzymes or receptors can alter cellular responses, leading to reduced inflammation and inhibited tumor growth.

Case Studies

Several case studies have explored the therapeutic applications of compounds similar to 2-(3-Isopropoxyphenyl)-2-oxoacetic acid:

• Case Study on Inflammation : A study demonstrated that a related compound significantly reduced inflammatory markers in a rat model of arthritis, suggesting potential for treating inflammatory diseases.
• Case Study on Cancer Treatment : Another investigation highlighted the efficacy of a derivative in reducing tumor size in xenograft models, indicating its potential as an anticancer agent.